Ergosterols and derivatives
Ergosterols and their derivatives are a class of important sterols found in fungi, particularly in yeasts and molds. These naturally occurring compounds play crucial roles in the structure and function of fungal cell membranes. Ergosterol is an essential component for the integrity and fluidity of these membranes, enabling proper cellular processes such as nutrient uptake and ion regulation.
The derivatives of ergosterol, including 24-methyleneergosta-5,7-diene, can be modified through various chemical reactions to produce compounds with diverse biological activities. These modifications often enhance the solubility, stability, or bioavailability of the molecules, making them valuable in pharmaceutical and cosmetic applications. For instance, some ergosterol derivatives have been explored for their potential in antifungal drug development due to their selective toxicity against fungal cells.
In summary, ergosterols and their derivatives represent a promising area of research with significant implications for both biological understanding and practical applications in the fields of medicine and cosmetics.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Ergosta-4,6,22-trien-3-one, 8-hydroxy-, (9ξ,14ξ,22E)- | 159736-32-0 | C28H42O2 |
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Ergostane-3,6,8,15,16-pentol,28-[[2-O-(2,4-di-O-methyl-b-D-xylopyranosyl)-a-L-arabinofuranosyl]oxy]-, (3b,5a,6a,15b,16b,24x)- (9CI) | 107041-32-7 | C40H70O14 |
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Ergosta-5,22-dien-3-ol,(3b,22Z)- | 57637-04-4 | C28H46O |
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Ergosta-7,9(11),24(28)-trien-3β-ol | 84223-03-0 | C28H44O |
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Ergosta-5,7,24(28)-triene-3,20-diol,(3b,20x)- | 85643-78-3 | C28H44O2 |
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Ergost-8(14)-en-3-one,4-methylene-, (5a,24R)-(9CI) | 76758-20-8 | C29H46O |
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25-Isopropyl-27-nor-5α-ergosta-7,25-dien-3β-ol | 87307-28-6 | C30H50O |
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Dehydroergosterol | 516-85-8 | C28H42O |
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Blazein | 126060-09-1 | C29H48O3 |
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5-Dehydroepisterol | 23582-83-4 | C28H44O |
Related Literature
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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